Cas no 1805201-71-1 (Ethyl 4-(difluoromethyl)-6-hydroxy-2-iodopyridine-3-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-6-hydroxy-2-iodopyridine-3-acetate
• CAS No: 1805201-71-1
• MF: C₁₀H₁₀F₂INO₃
• MW: 357.0925822258
• CID: 4805498
• Update Time: 2025-06-09

Ethyl 4-(difluoromethyl)-6-hydroxy-2-iodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-6-hydroxy-2-iodopyridine-3-acetate

• Inchi： 1S/C10H10F2INO3/c1-2-17-8(16)4-6-5(9(11)12)3-7(15)14-10(6)13/h3,9H,2,4H2,1H3,(H,14,15)
• InChI Key： FBDYYNIILZOJTI-UHFFFAOYSA-N
• SMILES： IC1=C(CC(=O)OCC)C(C(F)F)=CC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 404
• XLogP3: 0.7
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 4-(difluoromethyl)-6-hydroxy-2-iodopyridine-3-acetate

Ethyl 4-(difluoromethyl)-6-hydroxy-2-iodopyridine-3-acetate (CAS No. 1805201-71-1): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-(difluoromethyl)-6-hydroxy-2-iodopyridine-3-acetate, identified by its CAS number 1805201-71-1, represents a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative, characterized by its unique structural features, has garnered considerable attention due to its utility as a key intermediate in the synthesis of various biologically active molecules. The presence of both difluoromethyl and iodopyridine moieties makes it particularly valuable for constructing complex heterocyclic frameworks, which are prevalent in modern drug candidates.

The difluoromethyl group is a well-documented pharmacophore that enhances metabolic stability and binding affinity in drug molecules. Its incorporation into a pyridine scaffold can significantly influence the pharmacokinetic properties of the final therapeutic agent. In contrast, the iodopyridine moiety serves as an excellent handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These transformations are pivotal in constructing diverse libraries of compounds for high-throughput screening and drug discovery efforts.

The hydroxyl and acetic acid ester functionalities present in Ethyl 4-(difluoromethyl)-6-hydroxy-2-iodopyridine-3-acetate provide additional versatility for synthetic chemists. The hydroxyl group can be easily modified through etherification, phosphorylation, or oxidation reactions, while the ester moiety can be hydrolyzed to yield a carboxylic acid, enabling further derivatization. Such adaptability makes this compound a cornerstone in the development of novel therapeutic agents targeting various diseases.

In recent years, Ethyl 4-(difluoromethyl)-6-hydroxy-2-iodopyridine-3-acetate has been leveraged in several cutting-edge research projects aimed at addressing unmet medical needs. For instance, its structural motif has been incorporated into inhibitors of kinases and other enzymes implicated in cancer progression. The combination of the difluoromethyl group's metabolic resilience with the reactivity of the iodopyridine core allows for the design of molecules with optimized pharmacological profiles. Preclinical studies have demonstrated promising results, highlighting the compound's potential as a building block for next-generation anticancer drugs.

Beyond oncology, Ethyl 4-(difluoromethyl)-6-hydroxy-2-iodopyridine-3-acetate has found applications in the development of agents targeting infectious diseases and inflammatory disorders. Researchers have utilized its scaffold to create novel analogs with enhanced binding affinity to viral proteases and bacterial enzymes. The ability to fine-tune the compound's properties through strategic modifications has opened new avenues for therapeutic intervention against resistant pathogens.

The synthesis of Ethyl 4-(difluoromethyl)-6-hydroxy-2-iodopyridine-3-acetate itself is a testament to the advancements in synthetic methodologies. Modern approaches often involve multi-step sequences that showcase the power of transition-metal catalysis and organometallic chemistry. The efficiency and scalability of these synthetic routes are crucial for industrial production, ensuring that researchers have access to sufficient quantities of this valuable intermediate for their studies.

The future prospects for Ethyl 4-(difluoromethyl)-6-hydroxy-2-iodopyridine-3-acetate are vast, driven by ongoing innovations in medicinal chemistry and computational drug design. As computational tools become more sophisticated, virtual screening methods are being employed to identify novel derivatives with improved biological activity. This synergy between experimental synthesis and computational modeling promises to accelerate the discovery process, bringing new treatments to patients more rapidly than ever before.

In conclusion, Ethyl 4-(difluoromethyl)-6-hydroxy-2-iodopyridine-3-acetate (CAS No. 1805201-71-1) stands as a beacon of innovation in pharmaceutical synthesis. Its unique structural features and synthetic versatility make it an indispensable tool for researchers striving to develop breakthrough therapeutics. As our understanding of disease mechanisms deepens and new technologies emerge, compounds like this will continue to play a pivotal role in shaping the future of medicine.